tert-Butyl(3-iodo-4-methylphenoxy)dimethylsilane

• Molecular Formula: C13H21IOSi
• Molecular Weight: 348.29 g/mol
• IUPAC Name: tert-butyl-(3-iodo-4-methylphenoxy)-dimethylsilane
• InChI: InChI=1S/C13H21IOSi/c1-10-7-8-11(9-12(10)14)15-16(5,6)13(2,3)4/h7-9H,1-6H3
• InChI Key: RMKLUHLANIPTLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)O[Si](C)(C)C(C)(C)C)I

Description

Tert-Butyl(3-iodo-4-methylphenoxy)dimethylsilane is a useful research compound. Its molecular formula is C13H21IOSi and its molecular weight is 348.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-iodo-4-methylphenol 1-1 (500 mg, 2.14 mmol), tert-butyldimethylchlorosilane (387 mg, 2.57 mmol) and imidazole (175 mg, 2.57 mmol) in 11 mL of DMF was stirred at rt for 16 h, and then diluted with diethylether, washed with water, brine, dried (MgSO4) and evaporated. The residue was subjected to MPLC on a 40 g column of SiO2 eluting with hexanes to provide 5-tert-butyldimethylsilyloxy-2-methylphenyliodide 1-2 as an oil. 1H NMR (300 MHz, DMSO-d6): δ 0.17 (s, 6H), 0.93 (s, 9H), 2.29 (s, 3H), 6.81 (dd, 1H, J=8, 2 Hz), 7.20 (d, 1H, J=8 Hz), 7.28 (d, 1H, J=2 Hz).